Cas no 1697626-17-7 (3-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde)

• Product Name: 3-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde
• CAS No: 1697626-17-7
• MF: C₁₀H₆ClFN₂O
• MW: 224.618844509125
• CID: 5692031
• PubChem ID: 106529442
• Update Time: 2025-08-03

3-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1292470
• 1697626-17-7
• 3-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde
• Benzaldehyde, 3-(4-chloro-1H-pyrazol-1-yl)-5-fluoro-

• Inchi： 1S/C10H6ClFN2O/c11-8-4-13-14(5-8)10-2-7(6-15)1-9(12)3-10/h1-6H
• InChI Key： SGVQIJIQYPTNIT-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C1C=C(C=C(C=O)C=1)F

Computed Properties

• Exact Mass: 224.0152687g/mol
• Monoisotopic Mass: 224.0152687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 350.2±37.0 °C(Predicted)
• pka: -2.07±0.24(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles